1-[(4-Bromo-2-fluorophenyl)methyl]-7-chloro-1H-indole-2,3-dione

• CAS RN: 89159-25-1
• Molecular Formula: C15H8BrClFNO2
• Molecular Weight: 368.58 g/mol
• IUPAC Name: 1-[(4-bromo-2-fluorophenyl)methyl]-7-chloroindole-2,3-dione
• InChI: InChI=1S/C15H8BrClFNO2/c16-9-5-4-8(12(18)6-9)7-19-13-10(14(20)15(19)21)2-1-3-11(13)17/h1-6H,7H2
• InChI Key: DHTZABNLHNWPEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N(C(=O)C2=O)CC3=C(C=C(C=C3)Br)F

Description

1-[(4-Bromo-2-fluorophenyl)methyl]-7-chloro-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C15H8BrClFNO2 and its molecular weight is 368.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 7-chloroindoline-2,3-dione (15 g.) and potassium carbonate (15 g.) in N,N-dimethylformamide (100 ml.) was stirred and treated with a solution of 4-bromo-2-fluorobenzyl bromide (24.7 g.) in chlorobenzene (100 ml.). The mixture was stirred at 90° C. for five hours, cooled to ambient temperature, and diluted with a mixture of water (500 ml.) and petrol ether (b.p 60°-80° C.) (500 ml.) The aqueous phase was adjusted to pH3 with 10M hydrochloric acid. The mixture obtained was separated by filtration. The solid obtained was washed with further petrol ether, then with water, and recrystallised from ethanol to give 1-(4-bromo-2-fluorobenzyl)-7-chloro-indoline-2,3-dione (15.5 g.), m.p. 164°-166° C.